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Pevonedistat + Azacitidine vs. Azacitidine Alone
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Compound Focus: Pevonedistat

CAS No.: 905579-51-3

Cat. No.: S549055

The table below summarizes the efficacy and toxicity findings from a phase II study comparing Pevondistat
in combination with Azacitidine versus Azacitidine alone in patients with higher-risk MDS, CMML, or low-

blast AML [1].

Parameter Pevonedistat + Azacitidine Azacitidine Alone

Study Population  Patients with higher-risk MDS/CMML or low- Same as combination group
blast AML (N=120, median age 70) [1] [1]

Median Event- 21.0 months (Intent-to-Treat population) [1] 16.6 months (Intent-to-Treat

Free Survival population) [1]

(EFS)

Median Overall 21.8 months (Intent-to-Treat population) [1] 19.0 months (Intent-to-Treat

Survival (OS) population) [1]

EFS in MDS >20 months [1] 14.8 months [1]

Subgroup

Overall Response  Higher in MDS subgroup [1] Lower in MDS subgroup [1]

Rate

Duration of 34.6 months (in MDS responders) [1] 13.1 months (in MDS

Response responders) [1]
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Parameter Pevonedistat + Azacitidine Azacitidine Alone

Key Conclusion Toxicity profile was similar to azacitidine alone. The combination did not lead

on Toxicity No added myelosuppression was noted from to a significant increase in
adding Pevonedistat [1]. adverse events [1].

Mechanism of Action and Cell Death Pathways

Pevonedistat is a first-in-class NEDD8-activating enzyme (NAE) inhibitor [2]. It disrupts the ubiquitin-
proteasome system (UPS) by blocking the neddylation pathway, which is crucial for the activity of Cullin-
RING E3 ligases (CRLs). This leads to the accumulation of CRL substrates, causing cell cycle arrest, DNA

re-replication, and ultimately, apoptosis (programmed cell death) in cancer cells [3] [2].

Research in colorectal cancer (CRC) models has identified that Pevonedistat induces cell death through
interconnected pathways, with the tumor suppressor protein p53 playing a key role [3]. The diagram below

illustrates the mechanisms of cell death induced by Pevonedistat.
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Experimental Protocol Overview
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For context on how the comparative clinical data was generated, here is the design of the phase II trial cited

1. Study Design: The trial was a randomized, open-label, phase Il study.
2. Patient Population:

o Inclusion: Adults with higher-risk myelodysplastic syndromes (MDS), chronic myelomonocytic
leukaemia (CMML), or low-blast acute myeloid leukaemia (LB AML) who had not received prior
hypomethylating agents and were ineligible for stem cell transplantation [1].

o Total Enrollment: 120 patients [1].

3. Treatment Groups & Randomization:

o Patients were randomized in a 1:1 ratio.

o Experimental Arm: Pevonedistat administered in combination with Azacitidine.

o Control Arm: Azacitidine administered alone [1].

4. Primary Endpoint: The study was powered on event-free survival (EFS) [1].

5. Secondary Endpoints: These included overall survival (OS), overall response rate (ORR),
duration of response, and safety/toxicity profile [1].

6. Toxicity Assessment: Adverse events were monitored and graded to evaluate the safety and
tolerability of the treatment regimens. The study found the toxicity profile was similar between the two
groups [1].

Future Directions and Ongoing Research

The promising results from the phase II trial prompted further large-scale investigation.

¢ Phase lll Trial: A phase Il clinical trial, which is fully enrolled, is currently underway. This larger study
is designed to further evaluate the combination of Pevonedistat and Azacitidine versus Azacitidine
alone in the same patient population. The results of this phase Il trial are needed to confirm and
potentially validate the efficacy and safety findings from the earlier phase Il study [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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